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Compound of Interest

Compound Name: 4-Propyl-1-octanol

Cat. No.: B1371254 Get Quote

Comparative Analysis of 4-Propyl-1-octanol's
Physicochemical Properties
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

with Alternative Alcohols Supported by Experimental Data.

This guide provides a comprehensive comparison of the physicochemical properties of 4-
Propyl-1-octanol against structurally related and industrially relevant alternatives. The data

presented is crucial for applications ranging from solvent formulation and surfactant

development to its potential use as a building block in the synthesis of novel chemical entities.

Understanding these fundamental properties is a critical first step in predicting a compound's

behavior in various experimental and industrial settings.

Executive Summary
4-Propyl-1-octanol is a branched-chain primary alcohol. Its physicochemical profile is

compared with a linear isomer (1-Octanol), a positional isomer (4-Octanol), and a common

industrial branched alcohol (2-Ethyl-1-hexanol). The introduction of a propyl group at the fourth

position in the carbon chain of 1-octanol significantly influences its properties. Notably, while

still maintaining a high lipophilicity, its branching is expected to affect its boiling point and

melting point relative to its straight-chain counterpart. The data herein is a compilation of

experimentally determined values and computationally predicted data where experimental

values are not readily available.
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Physicochemical Data Comparison
The following table summarizes the key physicochemical properties of 4-Propyl-1-octanol and

its selected alternatives. These properties are fundamental to understanding the behavior of

these alcohols in various applications.

Property
4-Propyl-1-
octanol

1-Octanol 4-Octanol
2-Ethyl-1-
hexanol

Molecular

Formula
C₁₁H₂₄O C₈H₁₈O C₈H₁₈O C₈H₁₈O

Molecular Weight

( g/mol )
172.31[1] 130.23[2] 130.23[3] 130.23[4]

Boiling Point (°C) Computed 195[5][6][7] 174-176[8][9][10] 180-186[11]

Melting Point

(°C)
Computed -16[5][6][7] 41[8][9][10] -76[11][12]

Water Solubility
Predicted to be

low[13]

Insoluble[2][6]

[14]
Insoluble[8][9]

Poorly

soluble[11]

LogP

(Octanol/Water

Partition

Coefficient)

4.3 (XLogP3)[1]
2.73

(Experimental)

2.338 (Crippen

Method)[15]

2.721

(Experimental)

[11]

Experimental Protocols
The following are detailed methodologies for the determination of the key physicochemical

properties cited in this guide, based on internationally recognized OECD guidelines.

Determination of Boiling Point (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure.

Apparatus:
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A reaction vessel with a temperature sensor and a heating mantle.

A reflux condenser.

A pressure measurement device.

Procedure:

The substance is placed in the reaction vessel.

The pressure is adjusted to the desired level.

The substance is heated, and the temperature is recorded.

The boiling point is the temperature at which the substance boils at the given pressure.

For a more detailed procedure, refer to OECD Guideline 103.[16][17][18][19]

Determination of Melting Point (OECD Guideline 102)
The melting point is the temperature at which a substance changes from a solid to a liquid

state.

Apparatus:

A capillary tube.

A melting point apparatus with a heating block and a thermometer.

Procedure:

The powdered substance is introduced into a capillary tube.

The capillary tube is placed in the melting point apparatus.

The temperature is raised at a slow, controlled rate.

The melting range is recorded from the temperature at which the substance begins to melt to

the temperature at which it is completely liquid.
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For a more detailed procedure, refer to OECD Guideline 102.[20][21][22][23]

Determination of Water Solubility (OECD Guideline 105)
Water solubility is the maximum concentration of a substance that can dissolve in water at a

given temperature.

Apparatus:

A flask with a stirrer.

A constant temperature bath.

An analytical method for determining the concentration of the substance in water.

Procedure (Flask Method):

An excess amount of the substance is added to a flask containing water.

The flask is agitated in a constant temperature bath until equilibrium is reached.

The solution is filtered to remove undissolved substance.

The concentration of the substance in the filtrate is determined using a suitable analytical

method.

For a more detailed procedure, refer to OECD Guideline 105.[24][25][26][27][28]

Determination of n-Octanol/Water Partition Coefficient
(LogP) (OECD Guideline 107 & 123)
The n-octanol/water partition coefficient (LogP) is a measure of a substance's lipophilicity.

Apparatus:

A separatory funnel.

A mechanical shaker.
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An analytical method for determining the concentration of the substance in both the n-

octanol and water phases.

Procedure (Shake Flask Method):

A known amount of the substance is dissolved in either n-octanol or water.

The solution is added to a separatory funnel containing the other solvent.

The funnel is shaken until equilibrium is reached.

The two phases are separated, and the concentration of the substance in each phase is

determined.

The LogP is calculated as the logarithm of the ratio of the concentration in the n-octanol

phase to the concentration in the water phase.

For a more detailed procedure, refer to OECD Guideline 107.[29][30][31] For highly

hydrophobic substances, the slow-stirring method (OECD Guideline 123) is recommended.[32]

Visualizations
The following diagrams illustrate key experimental workflows for the determination of

physicochemical properties.
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Preparation

Equilibration

Analysis

Prepare n-octanol and water phases

Dissolve test substance in one phase

Combine phases in separatory funnel

Shake for a defined period

Allow phases to separate

Sample aqueous and n-octanol phases

Determine concentration in each phase

Calculate LogP value

Click to download full resolution via product page

Caption: Workflow for LogP Determination (Shake Flask Method).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1371254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup

Measurement

Result

Place substance in reaction vessel

Attach condenser and thermometer

Apply heat to the vessel

Monitor temperature and for boiling

Record temperature of constant boiling

The recorded temperature is the boiling point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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